2-(4-methoxyphenyl)-2-oxo-1-phenylethyl 2-bromobenzoate

• IUPAC Name: [2-(4-methoxyphenyl)-2-oxo-1-phenylethyl] 2-bromobenzoate
• InChI: InChI=1S/C22H17BrO4/c1-26-17-13-11-15(12-14-17)20(24)21(16-7-3-2-4-8-16)27-22(25)18-9-5-6-10-19(18)23/h2-14,21H,1H3
• InChI Key: LJJCHTIXWAXQRS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C(C2=CC=CC=C2)OC(=O)C3=CC=CC=C3Br
• Molecular Formula: C22H17BrO4
• Molecular Weight: 425.3 g/mol

Description

2-(4-methoxyphenyl)-2-oxo-1-phenylethyl 2-bromobenzoate, also known as BMB, is a chemical compound that has been widely used in scientific research for its unique properties. This compound belongs to the class of benzoyl esters and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-(4-methoxyphenyl)-2-oxo-1-phenylethyl 2-bromobenzoate involves the inhibition of acetylcholinesterase, which results in an increase in acetylcholine levels. This increase in acetylcholine can lead to improved cognitive function and memory enhancement. This compound has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including increased acetylcholine levels, improved cognitive function, memory enhancement, anti-inflammatory effects, and antioxidant effects. These effects make this compound a potential therapeutic agent for various diseases, including Alzheimer's disease, Parkinson's disease, and other neurological disorders.

Advantages and Limitations for Lab Experiments

2-(4-methoxyphenyl)-2-oxo-1-phenylethyl 2-bromobenzoate has several advantages for lab experiments, including its unique properties, high purity, and availability. However, there are also limitations to its use, including the potential for toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for the use of 2-(4-methoxyphenyl)-2-oxo-1-phenylethyl 2-bromobenzoate in scientific research, including its potential as a therapeutic agent for various diseases, including Alzheimer's disease, Parkinson's disease, and other neurological disorders. Further research is needed to fully understand the mechanism of action of this compound and its effects on the body. Additionally, the development of new synthesis methods for this compound may lead to improved yields and purity, making it a more viable option for scientific research.

Scientific Research Applications

2-(4-methoxyphenyl)-2-oxo-1-phenylethyl 2-bromobenzoate has been used in scientific research for its unique properties, including its ability to inhibit the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in acetylcholine levels, which can have various effects on the body, including improved cognitive function and memory enhancement. This compound has also been shown to have anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for various diseases.